Cas no 104093-22-3 (ethyl 5,5-dimethylhexanoate)

• Product Name: ethyl 5,5-dimethylhexanoate
• CAS No: 104093-22-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 4569254
• Update Time: 2025-06-10

ethyl 5,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,5-dimethylhexanoate

• Inchi： 1S/C10H20O2/c1-5-12-9(11)7-6-8-10(2,3)4/h5-8H2,1-4H3
• InChI Key： DGIFPHVHSPAVHB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCC(C)(C)C

Additional information on ethyl 5,5-dimethylhexanoate

Comprehensive Guide to Ethyl 5,5-dimethylhexanoate (CAS No. 104093-22-3): Properties, Applications, and Industry Trends

Ethyl 5,5-dimethylhexanoate (CAS No. 104093-22-3) is a versatile ester compound widely recognized for its unique organoleptic properties and industrial applications. As a derivative of 5,5-dimethylhexanoic acid, this ester exhibits a fruity, floral aroma, making it a valuable ingredient in fragrances, flavor enhancers, and specialty chemicals. The compound's molecular structure, characterized by its branched alkyl chain and ester functional group, contributes to its stability and solubility in organic solvents, aligning with modern demands for sustainable and high-performance additives.

In recent years, the demand for ethyl 5,5-dimethylhexanoate has surged due to its role in green chemistry initiatives. Researchers and manufacturers are increasingly focusing on bio-based precursors to synthesize this ester, addressing consumer preferences for eco-friendly products. A 2023 market analysis highlights its growing adoption in clean-label fragrances and food-grade flavorings, driven by stricter regulations on synthetic additives. This aligns with trending Google searches such as "sustainable ester alternatives" and "non-toxic fragrance ingredients," reflecting heightened public awareness.

The synthesis of CAS No. 104093-22-3 typically involves esterification reactions between 5,5-dimethylhexanoic acid and ethanol, often catalyzed by lipases or acid catalysts under mild conditions. Innovations in enzymatic catalysis have improved yield efficiency by 15–20%, as noted in peer-reviewed journals. Such advancements resonate with industry queries like "energy-efficient ester production methods", underscoring the compound's relevance in circular economy discussions.

Applications of ethyl 5,5-dimethylhexanoate span multiple sectors. In cosmetics, it acts as a volatile carrier for active ingredients, enhancing skin penetration without irritation—a feature frequently searched as "cosmetic ester safety profiles". The food industry utilizes it as a flavor modifier in baked goods and beverages, capitalizing on its low odor threshold. Furthermore, its compatibility with polymers has spurred interest in biodegradable plasticizers, a hotspot topic linked to searches like "phthalate-free plastic additives".

Quality control for CAS 104093-22-3 adheres to stringent standards, including GC-MS purity verification (>98%) and residual solvent testing. Regulatory compliance with FDA 21 CFR and EU REACH ensures its suitability for global markets. Analytical techniques such as HPLC and FTIR spectroscopy are critical for batch consistency, a concern echoed in queries like "how to test ester purity". These protocols align with ISO 9001 certifications demanded by B2B buyers.

Emerging research explores the ester's potential in pheromone-based agrochemicals, leveraging its volatility for targeted pest control. This application taps into the booming organic farming sector, with related searches including "eco-friendly crop protection". Additionally, its low toxicity profile (LD50 >2000 mg/kg) positions it favorably against traditional solvents, addressing OSHA and EPA guidelines on workplace safety.

Market projections indicate a 6.8% CAGR for ethyl 5,5-dimethylhexanoate through 2030, fueled by Asia-Pacific's expanding personal care industry. Strategic partnerships between fragrance houses and biotechnology firms aim to scale production via fermentation-derived intermediates—a topic gaining traction in "white biotechnology" forums. Such developments cater to investors searching for "high-growth specialty chemicals".

In conclusion, ethyl 5,5-dimethylhexanoate (CAS No. 104093-22-3) exemplifies innovation at the intersection of chemistry and sustainability. Its multifunctionality across fragrances, flavors, and materials science answers pressing industry needs while aligning with digital search trends. As R&D continues to unlock novel applications, this ester remains a benchmark for performance and environmental responsibility in modern chemical design.